Corchoriside B
Overview
Description
Corchoroside B is a steroid saponin.
Scientific Research Applications
Medicinal Properties of Corchorus
A comprehensive review of Corchorus leaves, which contain Corchoriside B, highlights their historical use in Asian and African folk medicine. The leaves have been used for pain management, fever, dysentery, sexual disorders, and degenerative diseases. Corchorus is rich in bioactive molecules like glycosides, polysaccharides, and triterpenes, contributing to its wide range of therapeutic applications. This supports the traditional medicinal uses of Corchorus and its potential as a herbal drug source for enhancing community health standards (Kumari et al., 2019).
Antioxidant and Anti-inflammatory Effects
The protective effect of Corchorus olitorius leaves against lead-acetate induced oxidative stress and inflammation in rats was studied. The leaves showed significant antioxidant activity and could prevent bioaccumulation of lead in tissues, indicating their potential as a natural remedy for lead toxicity (Dewanjee et al., 2013).
Gastrointestinal and Uterine Smooth Muscle Relaxant
Corchorus olitorius leaf extract demonstrated significant relaxant effects on uterine and gastrointestinal smooth muscles in laboratory animal models. It effectively inhibited contractions, suggesting its potential as a tocolytic and anti-diarrheal agent. These findings align with the traditional ethnomedicinal use of the plant in managing conditions related to excessive uterine contractions and as a purgative (Orieke et al., 2020).
Anticancer Potential
A study on Corchorus olitorius leaf extract's effects on human hepatocellular carcinoma cells highlighted its ability to induce apoptosis through a mitochondria-dependent pathway. This suggests its potential efficacy against hepatocellular carcinoma (Li et al., 2012).
Anti-Diabetic Properties
Corchorus olitorius leaves have shown inhibitory effects on key enzymes related to type 2 diabetes, like α-amylase and α-glucosidase. This supports its use in traditional medicine for managing diabetes and highlights its potential as a therapeutic agent in diabetes treatment (Oboh et al., 2012).
properties
Molecular Formula |
C29H42O8 |
|---|---|
Molecular Weight |
518.6 g/mol |
IUPAC Name |
3-[(3S,8R,9S,10R,13R,14S,17R)-14-hydroxy-10,13-dimethyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
InChI |
InChI=1S/C29H42O8/c1-15-23(31)24(32)25(33)26(36-15)37-18-6-9-27(2)17(13-18)4-5-21-20(27)7-10-28(3)19(8-11-29(21,28)34)16-12-22(30)35-14-16/h4,12,15,18-21,23-26,31-34H,5-11,13-14H2,1-3H3/t15-,18-,19+,20-,21+,23-,24+,25+,26-,27-,28+,29-/m0/s1 |
InChI Key |
VEESGYSTEQKVJL-WINCYRAGSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H](CC[C@@]5([C@@H]4CC=C3C2)O)C6=CC(=O)OC6)C)C)O)O)O |
SMILES |
CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CC=C3C2)O)C6=CC(=O)OC6)C)C)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CC=C3C2)O)C6=CC(=O)OC6)C)C)O)O)O |
synonyms |
corchoroside B |
Origin of Product |
United States |
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